Acid green 50
Acid green 50
Brand Name:
Vulcanchem
CAS No.:
3087-16-9
VCID:
VC20839799
InChI:
InChI=1S/C27H26N2O7S2.Na/c1-28(2)20-9-5-17(6-10-20)25(18-7-11-21(12-8-18)29(3)4)26-23-14-13-22(37(31,32)33)15-19(23)16-24(27(26)30)38(34,35)36;/h5-16H,1-4H3,(H2,31,32,33,34,35,36);
SMILES:
CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=C4C=CC(=CC4=CC(=C3O)S(=O)(=O)[O-])S(=O)(=O)O.[Na+]
Molecular Formula:
C27H26N2NaO7S2
Molecular Weight:
577.6 g/mol
Acid green 50
CAS No.: 3087-16-9
Cat. No.: VC20839799
Molecular Formula: C27H26N2NaO7S2
Molecular Weight: 577.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 3087-16-9 |
|---|---|
| Molecular Formula | C27H26N2NaO7S2 |
| Molecular Weight | 577.6 g/mol |
| IUPAC Name | [4-[[4-(dimethylamino)phenyl]-(2-hydroxy-3,6-disulfonaphthalen-1-yl)methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium |
| Standard InChI | InChI=1S/C27H26N2O7S2.Na/c1-28(2)20-9-5-17(6-10-20)25(18-7-11-21(12-8-18)29(3)4)26-23-14-13-22(37(31,32)33)15-19(23)16-24(27(26)30)38(34,35)36;/h5-16H,1-4H3,(H2,31,32,33,34,35,36); |
| Standard InChI Key | WCPVWGORDJAZNB-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=C4C=CC(=CC4=CC(=C3O)S(=O)(=O)[O-])S(=O)(=O)O.[Na+] |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=C4C=CC(=CC4=CC(=C3O)S(=O)(=O)[O-])S(=O)(=O)O.[Na] |
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